Cas no 376615-30-4 (4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid)

• Product Name: 4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid
• CAS No: 376615-30-4
• MF: C₁₃H₁₃ClN₂O₂
• MW: 264.707522153854
• MDL: MFCD01853371
• CID: 3056888
• PubChem ID: 917484
• Update Time: 2025-05-26

4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl)benzoic acid
• 4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid
• 4-[(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methyl]benzoic acid
• BQA61530
• 4-(4-Chloro-3,5-dimethyl-pyrazol-1-ylmethyl)-benzoic acid
• CCG-116619
• SCHEMBL14959215
• STK346640
• Oprea1_763762
• G21118
• Z56849416
• 376615-30-4
• EN300-83520
• 4-[(4-chloro-3,5-dimethylpyrazol-1-yl)methyl]benzoic acid
• 828-780-5
• MFCD01853371
• BBL037825
• AKOS000304220

• MDL： MFCD01853371
• Inchi： 1S/C13H13ClN2O2/c1-8-12(14)9(2)16(15-8)7-10-3-5-11(6-4-10)13(17)18/h3-6H,7H2,1-2H3,(H,17,18)
• InChI Key： XVELFNFMFLZCEM-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1C)CC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 264.0665554g/mol
• Monoisotopic Mass: 264.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid

Introduction to 4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid (CAS No. 376615-30-4) and Its Emerging Applications in Chemical Biology

4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid, identified by the CAS number 376615-30-4, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzoic acid derivatives class, characterized by a benzene ring substituted with a carboxylic acid group and an additional pyrazole moiety. The presence of a 4-chloro-3,5-dimethyl-1H-pyrazol-1-yl substituent introduces unique electronic and steric properties, making it a promising candidate for various biochemical interactions.

The pyrazole scaffold is a well-known heterocyclic compound that has been extensively studied for its pharmacological properties. Pyrazole derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The introduction of chloro and dimethyl groups at the 3 and 5 positions of the pyrazole ring further modulates its pharmacokinetic and pharmacodynamic profiles, enhancing its potential as a bioactive molecule.

4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid has been explored in several cutting-edge research studies due to its unique structural features. One of the most compelling aspects of this compound is its ability to interact with biological targets at the molecular level. The benzoic acid moiety can engage in hydrogen bonding with polar residues in proteins, while the pyrazole ring can adopt multiple conformations, allowing for versatile binding interactions.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. Studies using molecular docking simulations have shown that 4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid can effectively bind to enzymes and receptors involved in critical biological pathways. For instance, preliminary data suggest that this compound may interact with cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling.

The dimethyl groups on the pyrazole ring contribute to steric hindrance, which can be leveraged to optimize binding interactions with specific targets. This feature makes the compound particularly interesting for drug design applications, where precise control over molecular interactions is essential. Additionally, the chloro substituent can enhance lipophilicity, improving membrane permeability and thus drug bioavailability.

In the realm of medicinal chemistry, 4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid has been investigated as a potential lead compound for developing novel therapeutic agents. Its structural motif is reminiscent of established drugs that target neurological disorders, cardiovascular diseases, and metabolic conditions. The versatility of this compound allows for modifications at multiple sites, enabling researchers to fine-tune its biological activity.

One particularly exciting area of research involves the use of 4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in cancer and inflammatory diseases. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop more effective treatments with fewer side effects. The pyrazole moiety has been shown to be a valuable component in kinase inhibitor scaffolds due to its ability to bind to ATP-binding pockets.

Another emerging application of this compound is in the field of immunomodulation. The immune system is a complex network of cells and molecules that defends against pathogens while maintaining self-tolerance. Modulating immune responses has therapeutic potential in autoimmune diseases and cancer immunotherapy. Preliminary studies suggest that 4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid may interact with immune receptors or signaling pathways, potentially leading to novel immunomodulatory agents.

The synthesis of 4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)methylbenzoic acid presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups requires careful planning to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency than ever before. Techniques such as cross-coupling reactions and palladium catalysis have been particularly useful in building the desired framework.

Quality control and analytical characterization are critical steps in ensuring the identity and purity of such compounds. Modern analytical techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) provide robust methods for verifying chemical structure and assessing impurity profiles. These tools are essential for meeting regulatory standards required for pharmaceutical applications.

The future prospects for 4-(4-chloro-3,5-dimethyl-1H-pyrazol-1-ylmethylbenzoic acid are vast. As our understanding of biological systems continues to grow, so does the demand for innovative chemical tools to study them. This compound represents an excellent example of how structural diversity can be leveraged to discover new bioactive molecules with therapeutic potential.

In conclusion, 4-(4-chloro -3 ,5 -dim ethyl - 1 H -py raz ol - 1 - yl )m ethylb enz o ic ac id (CAS No . 376615 -30 - 4 ) is a promis ing com pound wi th un ique bi ological acti vi ties an d pha rmacological p otenti al . Its structu ral featu res an d em ergi ng resea rch app licat ions make it a valu able too l fo r che mical bi ology an d pha rma ceutical stu dies . With furthe r ex plora tion an d de vel opme nt , thi s com pound holds th e p ossib ili ty o f leadi ng t o no ve l th erapeut ic agen ts an d en richi ng our un der stan di ng o f bi ological syste ms .